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Compound of Interest

Compound Name: 3-Propylaniline

Cat. No.: B1594038

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Propylaniline, with the IUPAC name 3-propylaniline, is an aromatic amine that serves as a
valuable building block in organic synthesis.[1] Its structure, featuring a propyl group at the
meta position of the aniline ring, imparts specific physicochemical properties that make it a
versatile intermediate in the development of pharmaceuticals, agrochemicals, and specialty
materials. This guide provides a comprehensive overview of 3-propylaniline, including its
chemical and physical properties, spectroscopic data, synthesis, and key reactions, presented
in a format tailored for the scientific community.

Physicochemical Properties

The physical and chemical characteristics of 3-propylaniline are summarized in the table
below. The compound is a clear to slightly yellow liquid at room temperature and exhibits
solubility in various organic solvents, with limited solubility in water.[2]
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Property Value Source(s)

IUPAC Name 3-propylaniline [1]

Synonyms 3-propylt-)(-enzenamine, m- e
propylaniline

CAS Number 2524-81-4 [3][4]

Molecular Formula CoHisN [11[3114]

Molecular Weight 135.21 g/mol [11[31[4]

Appearance Clear to slightly yellow liquid [2]

Boiling Point 230 °C (at 760 mmHg) [2]

78-80 °C (at 1 mmHg)

[4]

Density 0.958 £ 0.06 g/cm3 [2]
Soluble in ethanol, dimethyl
- sulfoxide (DMSO), and
Solubility [2]

acetone. Limited solubility in

water.

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and characterization of 3-

propylaniline. While specific experimental spectra for 3-propylaniline are not readily available

in public databases, representative data for its isomers, such as N-propylaniline and 2-

propylaniline, provide valuable insights into the expected spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of 3-propylaniline is expected to show characteristic

signals for the aromatic protons, the protons of the propyl group, and the amine protons. The

aromatic protons will appear as complex multiplets in the aromatic region (typically & 6.5-7.5

ppm). The propyl group will exhibit a triplet for the methyl protons (CHs), a sextet for the

methylene protons adjacent to the methyl group (CHz), and a triplet for the methylene
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protons attached to the aromatic ring (Ar-CHz). The amine (NHz) protons will appear as a
broad singlet.

e 13C NMR: The carbon-13 NMR spectrum will display distinct signals for each unique carbon
atom in the molecule. There will be six signals for the aromatic carbons and three signals for
the propyl group carbons. The chemical shifts will be influenced by the electron-donating
amino group and the alkyl substituent.

Infrared (IR) Spectroscopy

The IR spectrum of 3-propylaniline will exhibit characteristic absorption bands that confirm the
presence of its functional groups. Key expected peaks include:

N-H stretching: A pair of bands in the region of 3300-3500 cm™—1, characteristic of a primary

amine.
e C-H stretching (aromatic): Peaks above 3000 cm™1,
e C-H stretching (aliphatic): Peaks just below 3000 cm~1.
e C=C stretching (aromatic): Absorptions in the 1450-1600 cm~1 region.
e C-N stretching: A band in the 1250-1350 cm~1 region.

e N-H bending: A broad absorption around 1600 cm~1.

Mass Spectrometry (MS)

In the mass spectrum of 3-propylaniline, the molecular ion peak [M]* is expected at an m/z of
135. The fragmentation pattern will likely involve the loss of alkyl fragments from the propyl
group and other characteristic cleavages of the aniline structure. A prominent fragment would
be expected from the benzylic cleavage, resulting in the loss of an ethyl radical to form a stable
ion at m/z 106.

Synthesis of 3-Propylaniline

A common and effective method for the synthesis of 3-propylaniline is the reduction of 3-
nitropropylbenzene. This transformation can be achieved through catalytic hydrogenation.
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Synthesis of 3-Propylaniline

Catalytic Hydrogenation

(e.g., Hz, Pd/C or PtO2)
3-Nitropropylbenzene in Ethanol 3-Propylaniline

Click to download full resolution via product page

Caption: Synthesis of 3-propylaniline via catalytic hydrogenation.

Experimental Protocol: Catalytic Hydrogenation of 3-
Nitropropylbenzene

Materials:

3-Nitropropylbenzene

Palladium on carbon (10% Pd/C) or Platinum(lV) oxide (PtO2)

Ethanol (or other suitable solvent)

Hydrogen gas (Hz)

Filtration apparatus (e.g., Celite pad)

Rotary evaporator
Procedure:

» In a hydrogenation vessel, dissolve 3-nitropropylbenzene in a suitable solvent such as
ethanol.

o Carefully add a catalytic amount of 10% Pd/C or PtO: to the solution.
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» Seal the vessel and purge it with an inert gas (e.g., nitrogen or argon) before introducing
hydrogen gas.

» Pressurize the vessel with hydrogen gas to the desired pressure (typically 1-4 atm).
 Stir the reaction mixture vigorously at room temperature or with gentle heating.

» Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or gas
chromatography (GC) until the starting material is consumed.

e Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an
inert gas.

« Filter the reaction mixture through a pad of Celite to remove the catalyst.
» Rinse the filter cake with the solvent used for the reaction.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude 3-
propylaniline.

e The crude product can be further purified by distillation under reduced pressure or column
chromatography.

Key Reactions of 3-Propylaniline

As a primary aromatic amine, 3-propylaniline undergoes a variety of characteristic reactions,
making it a versatile intermediate in organic synthesis.

Diazotization

3-Propylaniline can be converted to a diazonium salt by treatment with nitrous acid (generated
in situ from sodium nitrite and a strong acid).[5] This diazonium salt is a key intermediate for
numerous transformations, including the Sandmeyer and Schiemann reactions.
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Diazotization of 3-Propylaniline

NaNOz, HCI Further Reactions
3-Propylaniline g5 3-Propylbenzenediazonium salt e.9., Sandmeyer, Schiemann

Various Products
(e.g., Halides, Phenols, Azo compounds)

Click to download full resolution via product page

Caption: Diazotization of 3-propylaniline and subsequent reactions.

Experimental Protocol: Diazotization of 3-Propylaniline

Materials:

3-Propylaniline

Concentrated hydrochloric acid (HCI)

Sodium nitrite (NaNOz2)

Water

Ice bath

Procedure:

» Dissolve 3-propylaniline in a mixture of concentrated hydrochloric acid and water, and cool
the solution to 0-5 °C in an ice-salt bath.

e Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the amine solution,
maintaining the temperature between 0 and 5 °C.

« Stir the reaction mixture for a short period after the addition is complete.
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e The resulting solution of the 3-propylbenzenediazonium salt is typically used immediately in
subsequent reactions without isolation.

Electrophilic Aromatic Substitution: Bromination

The amino group of 3-propylaniline is a strong activating group, directing electrophilic
substitution to the ortho and para positions. Direct bromination of aniline typically leads to
polysubstitution. To achieve monosubstitution, the reactivity of the amino group is often
moderated by acetylation to form an amide, followed by bromination and subsequent hydrolysis
of the amide.

Controlled Bromination of 3-Propylaniline

Brz, Acetic Acid

3-Propylaniline N-(3-propylphenyl)acetamide Bromo-N-(3-propylphenyl)acetamide Bromo-3-propylaniline

Click to download full resolution via product page

Caption: Workflow for the controlled monobromination of 3-propylaniline.

Experimental Protocol: Monobromination of 3-
Propylaniline (via Acetylation)

Part 1: Acetylation

o React 3-propylaniline with acetic anhydride, often in the presence of a base like pyridine or
sodium acetate, to form N-(3-propylphenyl)acetamide.

« |solate and purify the acetanilide derivative.
Part 2: Bromination

» Dissolve the N-(3-propylphenyl)acetamide in a suitable solvent like acetic acid.
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Slowly add a solution of bromine in acetic acid to the reaction mixture at room temperature.

Stir until the reaction is complete (monitored by TLC).

Pour the reaction mixture into water to precipitate the brominated product.

Isolate the product by filtration.
Part 3: Hydrolysis

e Heat the brominated acetanilide with aqueous acid (e.g., HCI) or base (e.g., NaOH) to
hydrolyze the amide.

o Neutralize the reaction mixture and extract the brominated 3-propylaniline.

 Purify the final product by distillation or chromatography.

Conclusion

3-Propylaniline is a key aromatic intermediate with a well-defined set of physicochemical and
spectroscopic properties. Its synthesis via the reduction of 3-nitropropylbenzene and its
reactivity in fundamental organic reactions like diazotization and electrophilic substitution make
it a versatile tool for chemists in research and industry. The detailed protocols and data
presented in this guide are intended to support the effective utilization of 3-propylaniline in the
development of novel molecules and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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